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Compound of Interest

Methyltriphenylphosphonium
Compound Name:
chloride

Cat. No. B089626

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Methyltriphenylphosphonium chloride, a vital reagent in various chemical syntheses.
Adherence to these guidelines is crucial for ensuring personnel safety and minimizing
environmental impact within a laboratory setting.

Hazard Identification and Classification

Methyltriphenylphosphonium chloride is classified as a hazardous substance. It is harmful if
swallowed or in contact with skin, causes skin irritation, and can result in serious eye damage.
[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1][2][3]

GHS Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 1
Hazardous to the Aquatic Environment, Long-

Category 2

Term Hazard

Source:[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of Methyltriphenylphosphonium

chloride is fundamental to its safe handling and storage.

Property

Value

Chemical Formula

C19H18CIP

Molecular Weight 312.77 g/mol [4]
Appearance White to off-white crystalline solid or powder[2]
Melting Point 221 °C (decomposes)[5][6]

N Soluble in polar organic solvents like methanol.
Solubility

[216]
. Stable under normal conditions. Hygroscopic;

Stability

protect from moisture.[6][7]

Toxicological Data

While specific quantitative toxicity data for Methyltriphenylphosphonium chloride is not

readily available in the provided search results, the closely related compound,

Methyltriphenylphosphonium bromide, provides a valuable toxicological reference.
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Value (for
Metric Methyltriphenylphosphoni  Species
um bromide)

LD50 Oral 118 mg/kg Rat

Source:[8][9]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Strict adherence to the following protocols is mandatory when handling
Methyltriphenylphosphonium chloride to minimize exposure and ensure a safe laboratory
environment.

Engineering Controls

» Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.[7]

e Hand Protection: Wear protective gloves. Inspect gloves prior to use and dispose of
contaminated gloves properly.

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[7]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.[7]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
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e Avoid breathing dust.[6]

e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling.

o Keep the container tightly closed when not in use.

» Store in a cool, dry, and well-ventilated area under an inert atmosphere.

e Protect from moisture.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Measures

Inhalation

Remove the individual to fresh air. If not
breathing, give artificial respiration. Seek

medical attention if symptoms occur.[7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If skin irritation persists, seek medical

attention.[7]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterward. Seek

immediate medical attention.[7]

Spill and Disposal Procedures
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Spill Cleanup

 In case of a spill, evacuate the area.
o Wear appropriate PPE.
e Avoid generating dust.

» Carefully sweep up the spilled solid and place it into a suitable, labeled container for
disposal.[7]

e Do not flush into surface water or the sanitary sewer system.[7]

Waste Disposal

» Dispose of waste in accordance with local, state, and federal regulations.[7]
o Contaminated packaging should be treated as the chemical itself.

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling
of Methyltriphenylphosphonium chloride from receipt to disposal.
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Caption: Safe handling workflow for Methyltriphenylphosphonium chloride.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b089626?utm_src=pdf-body-img
https://www.benchchem.com/product/b089626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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